N-(2-(4-acetamidobenzamido)ethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[2-[(4-acetamidobenzoyl)amino]ethyl]-6-pyrazol-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C19H19N7O3/c1-13(27)23-15-5-3-14(4-6-15)18(28)20-10-11-21-19(29)16-7-8-17(25-24-16)26-12-2-9-22-26/h2-9,12H,10-11H2,1H3,(H,20,28)(H,21,29)(H,23,27)
• InChI Key: KELXRSWRYOOKIH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=NN=C(C=C2)N3C=CC=N3
• Molecular Formula: C19H19N7O3
• Molecular Weight: 393.4 g/mol

Description

N-(2-(4-acetamidobenzamido)ethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, also known as APY-0201, is a novel small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. APY-0201 is a pyridazine-based compound that has been shown to exhibit potent anti-inflammatory and anti-tumor activities.

Scientific Research Applications

Heterocyclic Synthesis

• Polyfunctionally Substituted Pyran, Pyridine, and Pyridazine Derivatives : Ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates are prepared and their reactivity toward a variety of active methylene reagents is studied to give pyran, pyridine, and pyridazine derivatives (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

• Novel Syntheses of Pyrazole, Pyrimidine, and Pyridazine Derivatives : The use of 4,5,6,7-tetrahydrobenzo[b]thiophene derivatives in heterocyclic synthesis is explored, leading to the creation of pyrazole, pyrimidine, and pyridazine derivatives with potential antimicrobial activities (Wardakhan & Edrees, 2016).

Medicinal Chemistry

• Cytotoxicity of Pyrazole and Pyrimidine Derivatives : Synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and pyrazolo[1,5-a]pyrimidine derivatives are screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating potential applications in cancer treatment (Hassan, Hafez, & Osman, 2014).

• Antimicrobial Activities : Thiazole and pyrazole derivatives based on 4,5,6,7-tetrahydrobenzothiophene moiety are synthesized and evaluated for their antimicrobial properties, indicating potential use in developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

• Antioxidant Studies : Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides demonstrate moderate to significant radical scavenging activity, suggesting their utility in antioxidant applications (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).